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Compound of Interest

Compound Name: 2,5-Dibromopyridin-3-amine

Cat. No.: B1286601

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
2,5-Dibromopyridin-3-amine (CAS No. 90902-84-4), a chemical compound utilized in various
research and development applications. Adherence to these procedures is critical to ensure the
safety of laboratory personnel and to maintain compliance with environmental regulations. This
guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment

2,5-Dibromopyridin-3-amine is a hazardous substance requiring careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it
with the following hazards:

e H301: Toxic if swallowed[1][2]
e H318: Causes serious eye damage[1][2]

Due to these hazards, appropriate Personal Protective Equipment (PPE) must be worn at all
times when handling this compound or its waste.
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Required Personal
Hazard ID GHS Classification Protective Equipment
(PPE)

Chemical-resistant gloves
(e.g., nitrile), lab coat, and

H301 Acute Toxicity, Oral (Category safety glasses. Do not eat,

3) drink, or smoke when using
this product. Wash hands
thoroughly after handling.[2][3]
Chemical safety goggles or a

H318 Serious Eye Damage face shield are mandatory.[2]

(Category 1) Ensure an eyewash station is

readily accessible.[3]

Experimental Protocol: Step-by-Step Disposal
Procedure

The primary method for the disposal of 2,5-Dibromopyridin-3-amine and its contaminated
materials is through a licensed hazardous waste disposal service or your institution's
Environmental Health and Safety (EHS) department. In-lab treatment is not recommended.

Step 1: Waste Segregation

« ldentify and Segregate: All waste containing 2,5-Dibromopyridin-3-amine must be
identified. This includes unused compound, reaction byproducts, contaminated labware (e.g.,
pipette tips, vials, weighing paper), and contaminated PPE.

+ Halogenated Organic Waste: As a brominated compound, this chemical must be segregated
into the "Halogenated Organic Waste" stream. Do not mix with non-halogenated chemical
waste, as this can complicate and increase the cost of disposal.

Step 2: Waste Collection and Containment

e Solid Waste:
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o Collect solid 2,5-Dibromopyridin-3-amine waste and contaminated disposables in a
dedicated, clearly labeled, and sealable container. A high-density polyethylene (HDPE)
container is a suitable choice.

o The container must be kept closed except when adding waste.[4]

o Use dry clean-up procedures for any spills; avoid generating dust.[3]

e Liquid Waste:

o For solutions containing 2,5-Dibromopyridin-3-amine, use a dedicated, leak-proof, and
shatter-resistant waste container.

o Label the container clearly as "Halogenated Organic Liquid Waste."

o Do not overfill containers; a general guideline is to fill to no more than 80% capacity to
allow for vapor expansion.

e Contaminated Labware:

o For glassware, the first rinse with a suitable solvent should be collected as hazardous
waste.[5] For highly toxic materials, the first three rinses must be collected.[5]

o Disposable items like gloves and weighing papers that have come into contact with the
chemical should be placed in the solid waste container.

Step 3: Labeling and Storage

o Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name "2,5-Dibromopyridin-3-amine," and the approximate
concentration and quantity.

e Secure Storage: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials such as strong oxidizing agents.[6] Ensure containers are
stored in secondary containment to prevent spills.

Step 4: Arranging for Disposal
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» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal company to schedule a waste pickup.[4]

o Provide Documentation: Be prepared to provide documentation on the waste's composition
and volume.

e Follow Regulations: Disposal must be carried out in accordance with all local, regional, and
national regulations.[3][7] The P501 precautionary statement specifically mandates the
disposal of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations.[2]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dibromopyridin-3-amine.
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Start: Generation of
2,5-Dibromopyridin-3-amine Waste

Is the waste solid or liquid?

Collect in labeled 'Halogenated Collect in labeled 'Halogenated
Organic Solid Waste' container (HDPE) Organic Liquid Waste' container

Ensure container is sealed and
stored in secondary containment

Store in designated hazardous
waste accumulation area

Contact EHS or licensed
waste disposal vendor for pickup

Provide waste documentation
and complete disposal

Click to download full resolution via product page

Caption: Waste Disposal Workflow for 2,5-Dibromopyridin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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